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Compound of Interest

Compound Name: 1,3-Dibromobenzene-d4

Cat. No.: B13439422

Disclaimer: Specific safety data for 1,3-Dibromobenzene-d4 (CAS No. 1616983-07-3) is
limited. This guide is compiled using data from the safety data sheet (SDS) of its non-
deuterated analogue, 1,3-Dibromobenzene (CAS No. 108-36-1). The toxicological and
chemical properties are expected to be nearly identical, as deuterium substitution typically does
not significantly alter a molecule's hazardous characteristics.

This document provides a comprehensive overview of the safety, handling, and emergency
procedures for 1,3-Dibromobenzene-d4, designed for researchers, scientists, and
professionals in drug development.

Section 1: Hazard Identification and Classification

1,3-Dibromobenzene is classified as a hazardous substance. It is a combustible liquid that
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[1]
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e H411: Toxic to aquatic life with long lasting effects.

Signal Word: Warning[1][4]

Pictogram:

e GHSO07 (Exclamation Mark)[5]

Section 2: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1,3-

Dibromobenzene.

Property Value Reference
Molecular Formula CeH4Br2 [1][6]
Molecular Weight 235.90 g/mol [11031[7]
Appearance C.:Ieér, colorless to light yellow (el

liquid
Odor Odorless [1]
Melting Point -7 °C (lit)) [7]
Boiling Point 218-219 °C (lit.) [7]
Density 1.952 g/mL at 25 °C (lit.) [7]

Vapor Pressure

5 mmHg at 66 °C

[7]

Vapor Density

8.15 - 8.16 (Air = 1.0)

[71°]

Water Solubility

0.068 g/L

[8]19]

Refractive Index

n20/D 1.608 (lit.)

[7]

Section 3: Toxicological Information

While comprehensive toxicological data is not fully available, existing information points to

moderate acute toxicity and significant irritant properties.
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Toxicity Metric Value Species Reference
LD50 Oral 2,250 mg/kg Mouse [419]
LD50 Intraperitoneal 900 mg/kg Mouse [4]

o Skin Corrosion/Irritation: Causes skin irritation.[3][4]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4]

o Respiratory Sensitization: May cause respiratory irritation.[9]

o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA.[9]

e Germ Cell Mutagenicity: Data not available.[9]

e Reproductive Toxicity: Data not available.[9]

» Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[9]
Section 4: Handling, Storage, and Exposure Control
Proper handling and storage are crucial to minimize risk.

Safe Handling Procedures:

e Avoid contact with skin, eyes, and clothing.[2][9]

e Do not breathe mist, vapors, or spray.[2][10]

e Use only in a well-ventilated area or outdoors.[2]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

e Wash hands and any exposed skin thoroughly after handling.[1][4]

o Wear appropriate personal protective equipment (PPE).[10]

Storage Conditions:
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Store in a cool, dry, and well-ventilated place.[2][9]

Keep the container tightly closed.[2][9]

Store locked up.[5]

Incompatible with strong oxidizing agents.[9]
Exposure Controls and Personal Protective Equipment (PPE):

» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Eyewash
stations and safety showers should be close to the workstation.[2]

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN166 (EU) or NIOSH
(US) standards.[10]

» Skin Protection: Wear chemical-impermeable gloves (inspected prior to use) and protective
clothing.[9][10]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with appropriate cartridges (e.g., ABEK (EN 14387)).[9][10]

Section 5: Emergency and First-Aid Protocols
Immediate and appropriate action is critical in case of exposure or emergency.
First-Aid Measures:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek medical attention if you feel unwell.[1][2]

» Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water. Get medical attention if skin irritation occurs.[1][2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing. Get immediate medical
attention if eye irritation persists.[1][2]
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 Ingestion: Clean mouth with water. Do NOT induce vomiting. Call a poison center or doctor
for medical attention.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[1] Water mist can be used to cool closed containers.[1]

e Specific Hazards: The material is combustible and containers may explode when heated.[1]
Hazardous decomposition products include carbon oxides and hydrogen bromide gas.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release (Spill) Protocol: A systematic approach is required to safely manage a spill
of 1,3-Dibromobenzene-d4. The logical workflow below outlines the necessary steps from
initial detection to final decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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